Cas no 65-85-0 (Benzoic acid)

Benzoic acid is an aromatic alcohol naturally occurring in many plants and is a common additive in food, beverages, cosmetics and other products It acts as a preservative by inhibiting bacteria and fungi

Benzoic acid structure

Product Name:Benzoic acid

CAS No:65-85-0

Molecular Formula:C₇H₆O₂

Molecular Weight:122.1213

MDL:MFCD00002398

CID:33836

PubChem ID:243

Benzoic acid Properties

Names and Identifiers

- Benzoic acid
- ACIDUM BENZOICUM
- BENZENE CARBOXYLIC ACID
- benzeneformic acid
- Benzenemethonic acid
- CARBOXYBENZENE
- DRACYLIC ACID
- FEMA 2131
- 'LGC' (2405)
- 'LGC' (2606)
- 'LGC' (4003)
- METTLER TOLEDO CALIBRATION SUBSTANCE ME 18555
- oracylic acid
- phenyl carboxylic acid
- PHENYLFORMIC ACID
- PUROX B
- RARECHEM AL BO 0012
- VEVOVITALL(R)
- 210
- a 1 (acid)
- Benzoic Acid Zone Refined (number of passes:20)
- Acid Composite Mixture
- Additions to Method 8270
- AKROCHEM? Retarder BAX
- Benzoic Acid Solution
- BENZOIC ACID, GR ACS
- Benzoic acid,medicinal
- EPA Method 8270 additions
- Initial Calibration TCL Compounds
- Mettler-Toledo Calibration substance ME 18555, Benzoic acid
- Toxic Substances - Mix 1
- [ "Benzenecarboxylic acid" ]
- Benzenecarboxylic acid
- 苯甲酸
- Phenylcarboxylic acid
- Benzenemethanoic acid
- Retardex
- Benzoesaeure GV
- Benzoesaeure GK
- Tenn-Plas
- Retarder BA
- Acide benzoique
- Solvo powder
- Salvo liquid
- Benzoesaeure
- Flowers of benzoin
- Flowers of benjamin
- Benzoic acid, tech.
- Unisept BZA
- HA 1 (acid)
- Kyselina benzoova
- Benzoic acid (natural)
- Benzoate (VAN)
- HA 1
- Caswell No. 081
- Diacylic acid
- Benzoesaeure [German]
- Acido benzoico [It
- SMR001252220
- 1079-02-3
- Benzoic acid, sodium salt
- E210
- MLS002415717
- E211
- Aromatic carboxylic acid
- 766-76-7
- BENZOIC ACID
- MLSMR
- 65-85-0
- Phenylformic acid
- Glycopyrronium Bromide Imp. D (EP): Benzoic Acid
- INS-210
- TIAPROFENIC ACID IMPURITY D [EP]
- USEPA/OPP Pesticide Code: 009101
- 1ST2501-1000
- AB00949635_06
- Z57127480
- E-210
- SAMPL4, O1
- BRD-K53397409-001-13-1
- 2-BENZOYL-5-METHOXYBENZOQUINONE_met032
- HMS2267D03
- BENZOIC ACID [FCC]
- AKOS000119619
- Benzoicacid
- Q191700
- CCG-213088
- Benzoic acid, purified by sublimation, >=99%
- BENZOIC ACID (II)
- 8SKN0B0MIM
- 1ST2501
- BENZOIC ACID [JAN]
- Benzoic Acid 2000 microg/mL in Dichloromethane
- SY009192
- DB-029471
- D00038
- BRD-K53397409-001-12-3
- HMS2092F18
- SS Benzoic Acid, 2000 mug/mL in dichloromethane, analytical standard
- DTXCID80143
- Benzoic acid, tested according to Ph.Eur.
- Benzenecarboxylate
- Benzoic acid (e 210)
- NCGC00091886-05
- Oracylic acid
- HMS3652B03
- benzoic_acid
- Acid, Benzoic
- SY236257
- Aromatic acid
- 1kqb
- C00180
- Benzoic acid Solution in Acetonitrile, 1000mug/mL
- Benzoic acid, ACS reagent, >=99.5%
- AI3-03710
- 0BE368DC-6DE6-4927-AECF-E4BB2968A4A0
- BS-3752
- Acidum benzoicum
- A835250
- Benzoic acid, Pharmaceutical Secondary Standard; Certified Reference Material
- Diacylate
- Benzoic acid, >=99.5%, FCC, FG
- Tox21_300180
- Benzoic acid, Standard for quantitative NMR, TraceCERT(R)
- EN300-18007
- EUCATROPINE_met034
- Benzoicum acidum
- MFCD00002398
- SBI-0206720.P001
- DB03793
- GLYCOPYRRONIUM BROMIDE IMPURITY D [EP IMPURITY]
- BENZOIC ACID (MART.)
- BENZOIC ACID [MART.]
- BENZOIC ACID [VANDF]
- Phenylcarboxylate
- Benzoic acid, USP, 99.5-100.5%
- benzenecarboxylic acid
- CCRIS 1893
- Kyselina benzoova [Czech]
- Benzoic acid, puriss. p.a., ACS reagent, 99.9%
- STK301730
- SR-05000001919-1
- NSC-149
- Solvo, powder
- Benzoic acid, ACS reagent
- benzene carboxylic acid
- s4161
- Benzoic acid, ReagentPlus(R), 99%
- Benzoic acid, NIST(R) SRM(R) 39j, calorimetric standard
- BENZOIC-4-D1 ACID
- 1gyx
- METHYLAMINOLEVULINATE HYDROCHLORIDE IMPURITY I [EP]
- AB00949635_05
- ANTAZOLINE_met016
- DIACYCLIC ACID
- F2191-0092
- BENZOIC ACID (EP MONOGRAPH)
- TRIPELENNAMINE_met034
- CAS-65-85-0
- NCGC00091886-03
- Benzoic acid, certified reference material for titrimetry, certified by BAM according to ISO 17025, >=99.5%
- MFCD00002400
- ACIDUM BENZOICUM [WHO-IP LATIN]
- D85168
- Menno-florades
- benzoic aicd
- Retarded BA
- benzoate
- BENZOIC ACID [GREEN BOOK]
- Benzoic Acid,(S)
- Provita Equiband
- Benzoic acid (7CI,8CI,9CI)
- Benzoic acid (JP18/USP)
- BENZOIC ACID [II]
- Dracylate
- Acide benzoique [French]
- Pharmakon1600-01503001
- Benzoic acid, European Pharmacopoeia (EP) Reference Standard
- Benzoic acid, for calorimetrical determination (approx. 26460 J/g)
- Melting point standard 121-123C, analytical standard
- Benzoic acid, analytical standard
- benzenecarboxylic
- benzoic- acid
- B2635
- NSC149
- Rheumatism Diarrhea
- bezoic acid
- Benzenemethanoate
- UNII-8SKN0B0MIM
- Vevovitall
- Benzoic acid-ring-UL-14C
- HY-N0216
- BENZOIC ACID [EP MONOGRAPH]
- NCGC00254112-01
- HYDROUS BENZOYL PEROXIDE IMPURITY B [EP IMPURITY]
- benzene-2-carboxylic acid
- CS-0008257
- benzoic-acid
- C00539
- Benzoic acid, LR, >=99%
- Benzoic acid, puriss. p.a., ACS reagent, reag. Ph. Eur., >=99.9% (alkalimetric)
- INS NO.210
- Benzoic acid [USAN:JAN]
- MEFENAMIC ACID IMPURITY D [EP IMPURITY]
- METRONIDAZOLE BENZOATE IMPURITY C [EP IMPURITY]
- Benzeneformate
- Benzoic acid, AR, >=99%
- BIDD:ER0597
- EINECS 200-618-2
- Epitope ID:139965
- B0062
- 14322-82-8
- B A
- FEMA No. 2131
- NSC7918
- InChI=1/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9
- Benzoic acid, meets USP testing specifications
- NSC-758203
- CHEBI:30746
- SCHEMBL1378
- Benzoic acid [USP:JAN]
- Benzoic acid (TN)
- Benzoic acid, SAJ first grade, >=99.5%
- Retarder BAX
- Acido benzoico
- CYCLANDELATE_met022
- BENZOIC ACID (USP MONOGRAPH)
- NCGC00091886-02
- Tennplas
- ScavengePore(TM) benzoic acid, macroporous, 40-70 mesh, extent of labeling: 0.5-1.5 mmol per g loading
- Salvo powder
- BENZOIC ACID [USP MONOGRAPH]
- BENZOIC ACID [FHFI]
- BRD-K53397409-001-11-5
- Eyelids Wipes
- BENZOIC ACID (USP-RS)
- E 210
- ProvitaCombat
- WLN: QVR
- bmse000300
- 31 - Preservatives in Mascara
- AI3-0310
- Sodium benzoic acid
- Benzoic acid, United States Pharmacopeia (USP) Reference Standard
- Benzoic acid, meets analytical specification of Ph. Eur., BP, USP, FCC, E210, 99.5-100.5% (alkalimetric)
- BENZOIC ACID [USP-RS]
- NS00008785
- Benzoic acid 100 microg/mL in Acetone
- NCGC00259952-01
- HSDB 704
- NSC758203
- SW219833-1
- Acido benzoico [Italian]
- BENZOIC ACID [MI]
- BDBM197302
- BP-30148
- CHEMBL541
- DRACYCLIC ACID
- phenylformic acid
- NCGC00091886-01
- 27 - Preservatives in Cream
- DTXSID6020143
- Benzoicum Ac
- Tox21_202403
- BENZOIC ACID [WHO-DD]
- SR-05000001919
- NSC 149
- Benzoic acid, natural, >=99.5%, FCC, FG
- CARBOXYLBENZENE
- BENZOIC ACID [WHO-IP]
- EPA Pesticide Chemical Code 009101
- BENZOICUM ACIDUM [HPUS]
- phenylcarboxy
- Benzoic acid, SAJ special grade, >=99.5%
- Benzoic acid (USP:JAN)
- Salvo, liquid
- Benzoic acid, Vetec(TM) reagent grade, 98%
- BENZOIC ACID [HSDB]
- 760 - Preservatives
- Benzoic acid, p.a., 99.5%
- Mettler-Toledo Calibration substance ME 18555, Benzoic acid, analytical standard, for the calibration of the thermosystem 900, traceable to primary standards (LGC)
- EC 200-618-2
- +Expand
- MDL： MFCD00002398
- InChIKey： WPYMKLBDIGXBTP-UHFFFAOYSA-N
- Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)
- SMILES： O([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN： 636131

Computed Properties

Exact Mass: 122.036779g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 122.036779g/mol
Monoisotopic Mass: 122.036779g/mol
Topological Polar Surface Area: 37.3Å²
Heavy Atom Count: 9
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 122.12

Experimental Properties

Odor: Odorless or with a slight benzaldehyde odor
Vapor Density: 4.21 (NTP, 1992) (Relative to Air)
Stability Shelf Life: A 0.1% w/v aqueous solution of benzoic acid has been reported to be stable for at least 8 weeks when stored in polyvinyl chloride bottels, at room temperature.
Autoignition Temperature: 1063 °F (USCG, 1999)
Temperature: When heated to decomp it emits acrid smoke and irritating fumes.
Viscosity: 1.26 cP at 130 °C
Heat of Combustion: 3227 kJ/mole
Heat of Vaporization: 534 KJ/mol at 140 °C, 425 Kj/mol at 249 °C
Surface Tension: 31 mN/m at 130 °C
Dissociation Constants: pKa = 4.204 at 25 °C
Taste: ALMOST TASTELESS /BENZOIC ACID USP/
LogP: 1.38480
PSA: 37.30000
Merck: 1091
Refractive Index: 1.504
Water Partition Coefficient: Slightly soluble 0.34 g/100 ml
Boiling Point: 249 °C(lit.)
Melting Point: 121-125 °C (lit.)
Vapor Pressure: 10 mmHg ( 132 °C)
Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
FEMA: 2131 | BENZOIC ACID
Solubility: soluble, clear, colorless (95% ethanol, 1gm/3mL)
Color/Form: 2000 μg/mL in methylene chloride
Color/Form: Cryst.
PH: 2.5-3.5 (H2O, 20℃)(saturated solution)
Stability/Shelf Life: Stable. Combustible. Incompatible with strong bases, strong oxidizing agents, alkalies.
Solubility: 1g of product is dissolved in 2.3ml cold ethanol, 1.5ml boiling ethanol, 4.5ml chloroform, 3ml ether, 3ml acetone, 30ml carbon tetrachloride, 10ml benzene, 30ml carbon disulfide, 23ml turpentine. Soluble in oil, slightly soluble in cold water, soluble in hot water, easily soluble in ethanol, ether and other organic solvents. The solubility in water increases with the presence of alkaline substances (such as borax and trisodium phosphate). Slightly soluble in hexane.
Sensitiveness: Sensitive to humidity
pka: 4.19(at 25℃)
Density: 1.08
Refractive Index: Index of refraction = 1.504 at 132 °C/D
Odor: Odorless or with a slight benzaldehyde odor

Benzoic acid Security Information

Symbol: GHS07
RTECS：DG0875000
WGK Germany：1
Safety Term：S22;S24;S26;S37/39;S45
Safety Instruction： S26-S45-S37/39-S24-S22-S36/37-S24/25-S23-S53
Risk Phrases：R22; R36/37/38; R42/43
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3077 9/PG 3
Hazard Statement： H302,H319
Warning Statement： P305+P351+P338
Prompt：dangerous
Storage Condition：2-8°C
Risk Phrases： 38-41-48/23
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：21

Benzoic acid Customs Data

HS CODE：4002191900
Customs Data：

China Customs Code:
4002191900

Benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB45599-25g	Benzoic acid	65-85-0	>99.0%(GC)	25g	$12.00	2024-04-19
Apollo Scientific	OR9594-1Kg	Benzoic acid	65-85-0	99%	1kg	£30.00	2024-05-24
City Chemical	B1011-100GM	Benzoic Acid	65-85-0	ACS,Reagent	100gm	$30.62	2023-09-19
Cooke Chemical	A1325012-2G	Benzoic acid	65-85-0	Melting point standard	2g	RMB 455.20	2023-09-07
Enamine	EN300-18007-0.05g	benzoic acid	65-85-0	95%	0.05g	$19.0	2023-09-19
Oakwood	237766-1g	Benzoic acid	65-85-0	99%	1g	$23.00	2024-07-19
S e l l e c k ZHONG GUO	S4161-50mg	Benzoic Acid	65-85-0	99.77%	50mg	¥797.77	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1039267-500g	Benzoic acid	65-85-0	98%	500g	￥40.00	2024-05-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R007318-250g	Benzoic acid	65-85-0	GR 99%	250g	￥49	2024-05-22
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9836-50mg	Benzoic Acid	65-85-0	98%	50mg	￥592.00	2023-09-09

Benzoic acid Synthesis

Synthetic Circuit 1

99-94-5

65-85-0

619-66-9

96-98-0

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Solvents: Trifluoroacetic acid , Water

Reference

: Oxidation by metal salts. IV. Cerium(IV) salt-promoted oxidative halogenation of toluene and para-substituted toluenes containing electron-withdrawing groups in aqueous trifluoroacetic acid solutions

Makhon'kov, D. I.; Cheprakov, A. V.; Rodkin, M. A.; Mil'chenko, A. Yu.; Beletskaya, I. P., Zhurnal Organicheskoi Khimii, 1986, 22(1), 30-9

Synthetic Circuit 2

108-88-3

65-85-0

100-51-6

100-52-7

108-95-2

123-31-9

106-51-4

110-16-7

144-62-7

124-38-9

Reaction Conditions

1.1R:O2, C:Mn, C:Al2O3, C:Ag

Reference

: Probing the effects of plasma-induced surface species in ring-opening process of toluene decomposition via plasma-excited TPD and in situ DRIFTS

By Sun, Yuhai et al, Journal of Cleaner Production, 2022, 371, 133332

Synthetic Circuit 3

93-03-8

91-10-1

90-05-1

498-00-0

121-33-5

121-34-6

65-85-0

64-18-6

64-19-7

110-15-6

144-62-7

100-21-0

569-51-7

528-44-9

554-95-0

124-38-9

Reaction Conditions

1.1R:O2, C:12293-21-9, rt → 160°C; 30 h, 160°C, 3 MPa

Reference

: A combined experimental and theoretical study on vanadium-catalytic oxidation of lignin to produce carboxylic acids

By Lu, Ting et al, Fuel Processing Technology, 2022, 238, 107493

Synthetic Circuit 4

299-42-3

65-85-0

579-07-7

90-63-1

5650-44-2

Reaction Conditions

1.1R:Codehydrase I, S:H2O, 50 h, 30°C

Reference

: Biodegradation of ephedrine isomers by Arthrobacter sp. strain TS-15: discovery of novel ephedrine and pseudoephedrine dehydrogenases

By Shanati, Tarek and Ansorge-Schumacher, Marion B., Applied and Environmental Microbiology, 2020, 86(6), e02487-19

Synthetic Circuit 5

121453-00-7

119-51-7

65-85-0

579-07-7

Reaction Conditions

1.1R:S:MeOH, 2-3 min, rt
1.2R:Et3N, S:MeOH, overnight, rt
2.1R:O2, S:Benzene, 8 h, 298K

Reference

: Bioinspired oxidation of oximes to nitric oxide with dioxygen by a nonheme iron(II) complex

By Bhattacharya, Shrabanti et al, JBIC, 2020, 25(1), 3-11